Cas no 71173-49-4 (Dithiooximide)

Dithiooximide Properties

Names and Identifiers

• Dithiooximide
• aziridine-2,3-dithione
• 2,3-aziridinedithione
• Aziridinedithione
• 71173-49-4
• AKOS006329199
• DTXSID6072267
• +Expand

• InChIKey： YDUXGONZUROTRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C2HNS2/c4-1-2(5)3-1/h(H,3,4,5)
• SMILES： C1(=S)C(=S)N1

Computed Properties

• Exact Mass: 102.95513
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 102.95504
• Heavy Atom Count: 5
• Complexity: 83.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 86.1

Experimental Properties

• PSA: 21.94
• Refractive Index: 1.852
• Boiling Point: 116.6°C at 760 mmHg
• Flash Point: 24.3°C
• Density: 1.7